N-[[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-2,4-dichlorobenzamide

• IUPAC Name: N-[[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-2,4-dichlorobenzamide
• InChI: InChI=1S/C11H10Cl2N6O/c12-7-1-2-8(9(13)3-7)11(20)18-17-10(14)4-19-6-15-5-16-19/h1-3,5-6H,4H2,(H2,14,17)(H,18,20)
• InChI Key: VOKJNQXPLXPALN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)C(=O)NN=C(CN2C=NC=N2)N
• Molecular Formula: C11H10Cl2N6O
• Molecular Weight: 313.14 g/mol

Description

The compound with the identifier “N-[[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-2,4-dichlorobenzamide” is a chemical substance cataloged in various chemical databases. It is known for its unique properties and applications in different scientific fields. This compound is utilized in research and industrial applications due to its specific chemical characteristics.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of the compound “N-[[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-2,4-dichlorobenzamide” involves several chemical reactions under controlled conditions. The exact synthetic route may vary depending on the desired purity and yield. Generally, the synthesis involves the reaction of specific precursor chemicals under conditions such as controlled temperature, pressure, and the presence of catalysts.

Industrial Production Methods

In industrial settings, the production of “this compound” is scaled up using optimized methods to ensure high yield and purity. This often involves continuous flow reactors, large-scale batch reactors, and stringent quality control measures to maintain consistency in the product.

Chemical Reactions Analysis

Types of Reactions

The compound “N-[[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-2,4-dichlorobenzamide” undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one atom or group of atoms in the compound with another atom or group of atoms.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles and electrophiles for substitution reactions. The conditions for these reactions typically involve specific temperatures, solvents, and catalysts to facilitate the desired transformation.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, reduction may yield reduced forms, and substitution may yield various substituted derivatives of the compound.

Scientific Research Applications

The compound “N-[[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-2,4-dichlorobenzamide” has a wide range of applications in scientific research, including:

Chemistry: It is used as a reagent or intermediate in the synthesis of other chemical compounds.

Biology: It is utilized in biochemical assays and studies involving enzyme interactions and metabolic pathways.

Medicine: It has potential therapeutic applications and is studied for its effects on various biological targets.

Industry: It is used in the production of materials, pharmaceuticals, and other industrial products.

Mechanism of Action

The mechanism of action of “N-[[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-2,4-dichlorobenzamide” involves its interaction with specific molecular targets and pathways. This compound may bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to “N-[[1-amino-2-(1,2,4-triazol-1-yl)ethylidene]amino]-2,4-dichlorobenzamide” include those with related chemical structures and properties. These may include other compounds cataloged in chemical databases with similar functional groups or molecular frameworks.

Uniqueness

The uniqueness of “this compound” lies in its specific chemical structure, which imparts distinct properties and reactivity. This makes it valuable for certain applications where other compounds may not be as effective.

Conclusion

The compound “this compound” is a versatile chemical with significant applications in various scientific fields Its unique properties and reactivity make it a valuable tool for researchers and industrial applications